Cas no 1806817-18-4 (2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1806817-18-4
• MF: C₇H₈F₂N₄O₂
• MW: 218.160827636719
• CID: 4855555
• Update Time: 2025-05-19

2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H8F2N4O2/c8-5(9)4-1-3(2-10)7(13(14)15)12-6(4)11/h1,5H,2,10H2,(H2,11,12)
• InChI Key： NBHFDIGVMVARPK-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(C(CN)=C1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.1
• Topological Polar Surface Area: 111

Additional information on 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-nitropyridine

Introduction to 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806817-18-4)

2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-nitropyridine, identified by its CAS number 1806817-18-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its amino, nitro, and difluoromethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis and characterization of 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-nitropyridine have been the subject of extensive studies due to its promising pharmacological profile. The presence of multiple functional groups allows for a high degree of structural diversity, enabling chemists to modify and optimize the molecule for specific biological targets. Recent advancements in computational chemistry and molecular modeling have further facilitated the understanding of its interactions with biological receptors, providing insights into its potential as a lead compound for novel therapeutics.

In the realm of medicinal chemistry, the nitropyridine core has been extensively explored for its antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms in the structure enhances metabolic stability and binding affinity, which are critical factors in drug design. Specifically, the 3-(difluoromethyl) group imparts lipophilicity and improves pharmacokinetic profiles, while the 5-(aminomethyl) moiety provides a site for further derivatization to enhance bioactivity. These features make 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-nitropyridine a versatile intermediate in the synthesis of more complex drug candidates.

Recent research has highlighted the compound's potential in addressing emerging therapeutic challenges. For instance, studies have demonstrated its efficacy in inhibiting certain kinases associated with cancer progression. The nitro group in the pyridine ring can be reduced to an amine, altering the electronic properties and potentially enhancing binding interactions with target proteins. This redox-active nature has been exploited in developing prodrugs that release active species in vivo, improving therapeutic efficacy.

The 2-amino group at the C2 position is another key feature that contributes to the compound's reactivity and functionality. It can participate in various chemical transformations, such as condensation reactions with carbodiimides or aldehydes, forming Schiff bases or heterocyclic derivatives. These modifications have been explored in designing molecules with enhanced antimicrobial or anti-inflammatory properties. Additionally, the amine group can be used as a handle for conjugation with other bioactive moieties, expanding its utility in targeted drug delivery systems.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential applications in treating neurological disorders. Pyridine-based scaffolds are known to interact with neurotransmitter receptors, making them suitable candidates for drugs targeting conditions such as Alzheimer's disease or Parkinson's disease. The unique combination of functional groups in 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-nitropyridine allows for fine-tuning of pharmacological properties to achieve desired receptor selectivity and efficacy.

In conclusion, 2-Amino-5-(aminomethyl)-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806817-18-4) represents a promising candidate for further exploration in drug discovery and development. Its structural complexity and functional diversity provide a rich foundation for designing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in advancing pharmaceutical innovation.